Hydroxymatairesinol
Overview
Description
Hydroxymatairesinol is a natural product found in Taxus cuspidata, Taxus, and other organisms with data available.
Scientific Research Applications
Chemopreventive Effects
- HMR demonstrates chemopreventive effects on uterine carcinogenesis in rats. Rats treated with HMR showed a significant reduction in the incidence of uterine adenocarcinoma (Katsuda et al., 2004).
- It also exhibits chemopreventive effects against mammary tumors and has shown to reduce tumor volume in animal models (Saarinen et al., 2001).
Antioxidant and Antitumor Effects
- In vitro studies reveal HMR as a more effective antioxidant than certain synthetic antioxidants. It has shown potential in reducing tumor growth in animal models, such as in dimethylbenz[a]anthracene-induced rat mammary cancer (Kangas et al., 2002).
Metabolic Effects and Obesity
- HMR has been studied for its effects on body weight, fat, and sugar metabolism. In a study on mice with a high-fat diet, HMR limited the increase in body weight and fat mass and improved sugar metabolism (Biasiotto et al., 2018).
Anti-inflammatory Properties
- HMR and its isomer 7-hydroxymatairesinol 2 exhibit significant anti-inflammatory properties in human aortic endothelial cells, reducing intracellular adhesion molecule-1 and vascular cell adhesion molecule-1 levels (Spilioti et al., 2014).
Gynecological Applications
- The antioxidant effects of HMR have been explored in the context of gynecological diseases. It shows potential as complementary therapy in this area due to its antioxidant and anti-inflammatory actions (Poluektova et al., 2018).
Catalytic and Chemical Transformations
- HMR has been used in hydrogenolysis reactions over palladium catalysts, displaying significant activity in these chemical transformations (Markus et al., 2006).
properties
Product Name |
Hydroxymatairesinol |
|---|---|
Molecular Formula |
C20H22O7 |
Molecular Weight |
374.4 g/mol |
IUPAC Name |
(3R,4R)-4-[(S)-hydroxy-(4-hydroxy-3-methoxyphenyl)methyl]-3-[(4-hydroxy-3-methoxyphenyl)methyl]oxolan-2-one |
InChI |
InChI=1S/C20H22O7/c1-25-17-8-11(3-5-15(17)21)7-13-14(10-27-20(13)24)19(23)12-4-6-16(22)18(9-12)26-2/h3-6,8-9,13-14,19,21-23H,7,10H2,1-2H3/t13-,14+,19-/m1/s1 |
InChI Key |
UKHWOLNMBQSCLJ-BIENJYKASA-N |
Isomeric SMILES |
COC1=C(C=CC(=C1)C[C@@H]2[C@H](COC2=O)[C@@H](C3=CC(=C(C=C3)O)OC)O)O |
SMILES |
COC1=C(C=CC(=C1)CC2C(COC2=O)C(C3=CC(=C(C=C3)O)OC)O)O |
Canonical SMILES |
COC1=C(C=CC(=C1)CC2C(COC2=O)C(C3=CC(=C(C=C3)O)OC)O)O |
synonyms |
7'-hydroxymatairesinol 7-hydroxymatairesinol 7-hydroxymatairesinol potassium acetate hydroxymatairesinol |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[2-(4-Hydroxy-phenyl)-ethyl]-2-methyl-butyramide](/img/structure/B1246014.png)
![(2S,3S,4S,5R,6R)-6-[[(3S,4aR,6aR,6bS,8R,8aR,12aS,14aR,14bR)-8a-[(2S,3R,4S,5S)-3-[(2S,3R,4S,5S,6S)-4-[(2S,3R,4S,5R)-3,5-dihydroxy-4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-3-hydroxy-6-methyl-5-[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxyoxan-2-yl]oxy-4,5-dihydroxyoxan-2-yl]oxycarbonyl-8-hydroxy-4,4,6a,6b,11,11,14b-heptamethyl-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicen-3-yl]oxy]-3,4,5-trihydroxyoxane-2-carboxylic acid](/img/structure/B1246021.png)
